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Compound of Interest

Compound Name: 2-(Methylthio)benzylamine

Cat. No.: B1597670

Introduction and Strategic Importance

2-(Methylthio)benzylamine is an organic compound whose strategic value lies in its unique
bifunctional structure. Possessing both a nucleophilic primary amine and a modifiable
methylthio group on a benzene scaffold, it serves as a highly versatile building block in
synthetic chemistry.[1] Its derivatives are key precursors for compounds with demonstrated
biological activities, including antibacterial and antifungal properties, making it a molecule of
significant interest in medicinal chemistry.[1]

This document provides a detailed examination of its chemical and physical properties,
spectroscopic signature, a validated synthetic approach, and critical safety protocols.
Understanding these core attributes is paramount for its effective and safe utilization in
research and development workflows.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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